2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-nitrophenyl)acetamide

• Molecular Formula: C22H19N7O5S
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C22H19N7O5S/c1-13-4-2-6-16(8-13)28-18(10-15-11-19(30)25-21(32)24-15)26-27-22(28)35-12-20(31)23-14-5-3-7-17(9-14)29(33)34/h2-9,11H,10,12H2,1H3,(H,23,31)(H2,24,25,30,32)
• InChI Key: NWSNPOXJUIKMQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4

Description

This compound features a hybrid structure combining a 1,2,4-triazole core substituted with a (2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl group, an m-tolyl moiety at position 4, and a thio-linked acetamide group terminating in a 3-nitrophenyl substituent. Such multifunctional architectures are common in medicinal chemistry and materials science due to their versatile electronic and steric profiles.

Comparison with Similar Compounds

Triazole-Pyrimidine Hybrids

• N-Phenyl-2-(tetrahydrobenzothieno-triazolo-pyrimidin-3-ylsulfanyl)acetamide (10a): This compound () shares the triazole-pyrimidine core but replaces the m-tolyl and nitrophenyl groups with a benzothieno system and simple phenyl.
• Thieno[2,3-d]pyrimidin-4-ol-1,2,3-triazole Derivatives (): These analogues use thieno-pyrimidine instead of tetrahydropyrimidine-dione, linked to triazole. The absence of the dioxo group reduces hydrogen-bonding capacity, which may lower solubility but improve metabolic stability .

Triazole-Acetamide Derivatives

• 2-((5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-nitrophenyl)propenamide (): This compound differs by a propenamide chain and bromophenyl substituent. However, the methyl group on the triazole may reduce steric hindrance compared to the tetrahydropyrimidine-dione-methyl group in the target compound .
• N-(2,6-Dimethylphenyl)-2-[(4-ethyl-5-{[6-oxo-1-phenylpyridazinyl]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide (): Here, a pyridazinyl group replaces the tetrahydropyrimidine-dione, and the acetamide terminates in a dimethylphenyl group. The ethyl substituent on the triazole may enhance lipophilicity, whereas the nitro group in the target compound likely improves electron-deficient character for optoelectronic applications .

Physical and Chemical Properties

Property	Target Compound	Analogues
Molecular Weight	~490–520 g/mol (estimated)	523.24 g/mol (); 490.58 g/mol ()
Key Substituents	m-Tolyl, nitro	Bromophenyl (); pyridazinyl (); benzothieno ()
Electronic Effects	Strong electron-withdrawing (NO₂)	Moderate (Br in ); electron-donating (methyl in )
Potential Applications	NLO materials, antimicrobial	Antimicrobial (); antiproliferative (); NLO ()